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Compound of Interest

Compound Name: Methylisothiazolinone

Cat. No.: B036803

Introduction

Methylisothiazolinone (MIT) is a broad-spectrum biocide belonging to the isothiazolinone
class of compounds.[1] It is widely utilized as a preservative in a diverse range of industrial and
consumer products, including cosmetics, paints, adhesives, and water treatment solutions, to
control the growth of microorganisms.[2][3] This technical guide provides a comprehensive
overview of the biocidal spectrum of MIT, its mechanism of action, quantitative efficacy data,
and detailed experimental protocols for its evaluation. This document is intended for
researchers, scientists, and professionals involved in drug development and antimicrobial
research.

Biocidal Spectrum

Methylisothiazolinone exhibits a broad spectrum of activity against various microorganisms,
including Gram-positive and Gram-negative bacteria, fungi (yeasts and molds), and algae.[2][4]
Its efficacy is attributed to its ability to disrupt essential cellular functions, leading to growth
inhibition and cell death.[5]

Data Presentation: Quantitative Efficacy of
Methylisothiazolinone

The antimicrobial efficacy of a biocide is quantitatively assessed by determining its Minimum
Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), or Minimum
Fungicidal Concentration (MFC). The following tables summarize the available data for
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methylisothiazolinone against a range of microorganisms. It is important to note that much of

the publicly available data pertains to a mixture of Methylchloroisothiazolinone (MCI) and

Methylisothiazolinone (MIT), commonly known as Kathon™. Data for MIT as a standalone

active ingredient is more limited.

Table 1: Minimum Inhibitory Concentration (MIC) of Methylisothiazolinone (MIT) Against

Bacteria

Bacterial Species Strain MIC (mgl/L) Reference
Pseudomonas putida Soil Isolate 3.907 - 15.625 [6][7]
Pseudomonas moorei  Soil Isolate 3.907 - 15.625 [6][7]
Sphingomonas mali Soil Isolate 3.907 - 15.625 [6][7]
Bacillus subtilis Soil Isolate 3.907 - 15.625 [6][7]
Gram-negative rods Clinical Isolate 245 [51[6]
Escherichia coli ATCC 8739 41 [8]

Table 2: Minimum Inhibitory and Fungicidal Concentrations (MIC/MFC) of

Methylisothiazolinone (MIT) Against Fungi

Fungal

) Strain MIC (mgIL) MFC (mglL) Reference
Species
Schizosaccharo

NCYC 1534 245 Not Reported [8]

myces pombe
Yeast Clinical Isolate 41 Not Reported [5][6]
Aspergillus niger  Not Specified >100 Not Reported [9]
Saccharomyces B

o Not Specified >100 >100 [8]
cerevisiae

Table 3: Minimum Inhibitory Concentration (MIC) of MCI/MIT Combination Against Various

Microorganisms
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Microorganism Strain MIC (% wiw) MIC (mgI/L) Reference
Staphylococcus
ATCC 25923 0.0002% 2 [10][11]

aureus
Pseudomonas

_ ATCC 27853 0.0002% 2 [10][11]
aeruginosa
Aspergillus niger  ATCC 16404 0.00005% 0.5 [10][11]
Candida albicans  ATCC 10231 0.00005% 0.5 [10][11]

Note: The % w/w values for the MCI/MIT mixture are converted to mg/L assuming a density of
1 g/mL for the test medium.

Mechanism of Action

The primary antimicrobial mechanism of methylisothiazolinone involves a multi-step process
that ultimately leads to microbial cell death.

o Cellular Uptake: MIT, being a small and relatively lipophilic molecule, can diffuse across the
cell wall and cytoplasmic membrane of microorganisms.

e Reaction with Thiols: The core of MIT's biocidal activity lies in the reactivity of its electrophilic
sulfur atom within the isothiazolinone ring.[8] This sulfur atom readily reacts with nucleophilic
thiol groups (-SH) present in cysteine residues of proteins and other essential molecules like
glutathione.[12]

e Enzyme Inactivation and Metabolic Disruption: This reaction with thiols leads to the formation
of disulfide bonds, causing a conformational change and inactivation of critical enzymes,
particularly dehydrogenases involved in cellular respiration.[13] The disruption of these
metabolic pathways inhibits vital functions such as respiration and ATP synthesis.

o Generation of Reactive Oxygen Species (ROS): The impairment of the respiratory chain and
other metabolic disruptions lead to an increase in the intracellular concentration of reactive
oxygen species (ROS).[5][6]
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o Oxidative Stress and Cell Death: The accumulation of ROS induces significant oxidative
stress, causing damage to cellular components such as DNA, lipids, and proteins. This
widespread cellular damage culminates in cell death.

Mandatory Visualization: Signaling Pathways and
Experimental Workflows
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Antimicrobial Mechanism of Methylisothiazolinone
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Workflow for Minimum Inhibitory Concentration (MIC) Determination

Prepare Serial Dilutions
of Methylisothiazolinone
in 96-well plate

/.

Inoculate Wells with
Microbial Suspension

'

Include Positive (no MIT)
and Negative (no inoculum)
Controls

'

Incubate at Optimal
Temperature and Time

'

Visually Inspect for
Turbidity or Measure
Optical Density (OD)

Prepare Standardized
Microbial Inoculum

y

Determine MIC:
Lowest Concentration with
no Visible Growth

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b036803?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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